Cas no 139-90-2 (2-Propanol,1,1'-[[2-[(2-hydroxyethyl)(2-hydroxypropyl)amino]ethyl]imino]bis-)

2-Propanol,1,1'-[[2-[(2-hydroxyethyl)(2-hydroxypropyl)amino]ethyl]imino]bis- structure
139-90-2 structure
Product Name:2-Propanol,1,1'-[[2-[(2-hydroxyethyl)(2-hydroxypropyl)amino]ethyl]imino]bis-
CAS No:139-90-2
MF:C13H30N2O4
MW:278.388304233551
CID:155496
PubChem ID:95623
Update Time:2025-04-19

2-Propanol,1,1'-[[2-[(2-hydroxyethyl)(2-hydroxypropyl)amino]ethyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1,1'-[[2-[(2-hydroxyethyl)(2-hydroxypropyl)amino]ethyl]imino]bis-
    • 1,1'-(2-(N-2-hydroxyethyl-2-hydroxypropylamino)ethylimino)dipropan-2-ol
    • Nalco L-699
    • 1,1'-[[2-[(2-Hydroxyethyl)(2-hydroxypropyl)amino]ethyl]imino]bis(2-propanol)
    • N-(2-hydroxyethyl)-N-(2-hydroxypropyl)-N',N'-bis-(2-hydroxypropyl)ethylene diamine
    • N-(2-hydroxy-ethyl)-N,N',N'-tris-(2-hydroxy-propyl)-ethylenediamine
    • N-< 2-Hydroxy-aethyl> -N,N'N'-tris< 2-hydroxy-propyl> -aethylendiamin
    • 1,1/'-(2-(N-2-hydroxyethyl-2-hydroxypropylamino)ethylimino)dipropan-2-ol
    • SCHEMBL344219
    • NSC 23966
    • 2-Propanol,1'-[[2-[(2-hydroxyethyl)(2-hydroxypropyl)amino]ethyl]imino]di-
    • DTXSID70861488
    • 2-Propanol, 1,1'-[[2-[(2-hydroxyethyl)(2-hydroxypropyl)amino]ethyl]imino]bis-
    • 2-Propanol,1'-[[2-[(2-hydroxyethyl)(2-hydroxypropy)amino]ethyl]imino]bis-
    • 1-[2-[bis(2-hydroxypropyl)amino]ethyl-(2-hydroxyethyl)amino]propan-2-ol
    • 2-Propanol, 1,1'-((2-((2-hydroxyethyl)(2-hydroxypropy)amino)ethyl)imino)bis-
    • NSC-23966
    • NS00042045
    • DTXSID60275934
    • VUTCGUXQNADIRX-UHFFFAOYSA-N
    • 845526-22-9
    • 2-Propanol, 1,1'-((2-((2-hydroxyethyl)(2-hydroxypropyl)amino)ethyl)imino)bis-
    • 2-Propanol, 1,1'-((2-((2-hydroxyethyl)(2-hydroxypropyl)amino)ethyl)imino)di-
    • N-hydroxyethyl,N,N',N'-tris(2-hydroxypropyl)ethylenediamine
    • EINECS 205-382-4
    • 139-90-2
    • NSC23966
    • Inchi: 1S/C13H30N2O4/c1-11(17)8-14(6-7-16)4-5-15(9-12(2)18)10-13(3)19/h11-13,16-19H,4-10H2,1-3H3
    • InChI Key: VUTCGUXQNADIRX-UHFFFAOYSA-N
    • SMILES: OC(C)CN(CC(C)O)CCN(CCO)CC(C)O

Computed Properties

  • Exact Mass: 278.2207
  • Monoisotopic Mass: 278.22055744g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • PSA: 87.4
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